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Compound of Interest

Compound Name: 5-Methyl-5-phenylhydantoin

Cat. No.: B155086 Get Quote

Essential Safety and Handling Guide for 5-
Methyl-5-phenylhydantoin
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 5-Methyl-5-phenylhydantoin. Adherence to these guidelines is

crucial for ensuring laboratory safety and minimizing exposure risks.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Methyl-5-phenylhydantoin is classified with the following hazards:

Acute Toxicity 4, Oral: Harmful if swallowed.[1]

Eye Irritation 2A: Causes serious eye irritation.[1]

Appropriate personal protective equipment is mandatory to prevent accidental exposure.
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles that can

cause serious eye irritation.[2]

[3]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact. Gloves

should be inspected before

use and disposed of properly

after handling.

Protective Clothing Laboratory coat.

Provides a barrier against

spills and contamination of

personal clothing.[3]

Respiratory Protection
Not required under normal use

with adequate ventilation.

Use in a well-ventilated area or

under a chemical fume hood to

minimize inhalation of dust.

Quantitative Data Summary
While specific toxicological data such as LD50 and occupational exposure limits (PEL, TLV,

REL) for 5-Methyl-5-phenylhydantoin are not readily available in the searched resources, the

following physical and chemical properties have been identified:

Property Value Source

Molecular Formula C₁₀H₁₀N₂O₂ [4][5]

Molecular Weight 190.20 g/mol

Melting Point 199-201 °C [6][7]

GHS Hazard Codes H302, H319 [1]

GHS Precautionary Codes

P264, P270, P280,

P301+P312,

P305+P351+P338,

P337+P313, P501

[7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC177680050&productDescription=5-METHYL-5-PHENYLHYDANTO+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/shop/products/5-methyl-5-phenylhydantoin-99-thermo-scientific/AC177680050
https://www.fishersci.com/shop/products/5-methyl-5-phenylhydantoin-99-thermo-scientific/AC177680050
https://www.benchchem.com/product/b155086?utm_src=pdf-body
https://www.scimplify.com/5-methyl-5-phenylhydantoin
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/8e36f99d-132d-4831-907a-4c7897b5c9db
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2440022.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB2440022.htm
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-5-phenylhydantoin
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB2440022.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Safe Handling of 5-Methyl-5-
phenylhydantoin (Crystalline Solid)
This protocol outlines the essential steps for safely handling 5-Methyl-5-phenylhydantoin in a

laboratory setting.

Materials:

5-Methyl-5-phenylhydantoin

Appropriate solvent

Spatula

Weighing paper or boat

Glassware (beakers, flasks, etc.)

Chemical fume hood

Analytical balance

Personal Protective Equipment (as specified above)

Procedure:

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Don all required personal protective equipment: lab coat, chemical safety goggles, and

nitrile gloves.

Gather all necessary materials and equipment and place them within the fume hood.

Label all glassware clearly.

Weighing the Compound:
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Place a weighing boat or paper on the analytical balance and tare.

Carefully transfer the desired amount of 5-Methyl-5-phenylhydantoin from the stock

container to the weighing boat using a clean spatula.

Avoid generating dust. If any material is spilled, clean it up immediately following the spill

response protocol.

Securely close the stock container immediately after use.

Dissolving the Compound:

Transfer the weighed solid into the designated flask or beaker within the fume hood.

Add the appropriate solvent to dissolve the solid.

If heating is required, use a stir plate with a hot plate function and a stir bar for even

heating. Monitor the process closely.

Post-Handling:

Clean all non-disposable equipment thoroughly after use.

Dispose of all contaminated disposable materials in the designated hazardous waste

container.

Wipe down the work surface in the fume hood with an appropriate cleaning agent.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after removing gloves.

Operational and Disposal Plans
Spill Response Workflow:

In the event of a spill, follow the procedure outlined in the diagram below.
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Chemical Spill Response Workflow

Immediate Actions

Containment & Cleanup

Final Steps

Alert others in the area

Assess the spill size and immediate risk

Evacuate if necessary

Large or hazardous spill

Don appropriate PPE (gloves, goggles, lab coat)

Small, manageable spill

Contain the spill with absorbent material

Collect absorbed material into a labeled hazardous waste container

Decontaminate the spill area

Dispose of waste according to institutional guidelines

Report the incident to the lab supervisor

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Disposal Plan:

Solid Waste:

Collect all solid waste contaminated with 5-Methyl-5-phenylhydantoin, including used

weighing papers, gloves, and absorbent materials from spills, in a clearly labeled, sealed

hazardous waste container.

Liquid Waste:

Solutions containing 5-Methyl-5-phenylhydantoin should be collected in a designated,

sealed, and clearly labeled hazardous waste container.

As this is a non-halogenated organic compound, it should be segregated from

halogenated solvent waste streams to potentially reduce disposal costs.

General Disposal Guidelines:

All waste must be disposed of through the institution's environmental health and safety

office.

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of 5-Methyl-5-phenylhydantoin down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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